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Compound of Interest

Compound Name: Feprazone

Cat. No.: B1672599

For researchers, scientists, and drug development professionals, the responsible management
of chemical waste is paramount to ensuring laboratory safety and environmental protection.
This guide provides a comprehensive, step-by-step plan for the proper disposal of Feprazone,
a non-steroidal anti-inflammatory drug (NSAID), aligning with safety and regulatory best
practices.

Feprazone Disposal: Anh Operational Plan

The primary source of guidance for Feprazone disposal comes from its Safety Data Sheet
(SDS), which indicates that small quantities may be disposed of with household waste.
However, due to its classification as a water hazard, precautions must be taken to prevent
environmental contamination.

Step 1: Assessment of Quantity

The initial step is to determine the quantity of Feprazone waste. Disposal methods differ for
small versus large quantities.

o Small Quantities: Defined as residual amounts typically found in empty vials, contaminated
personal protective equipment (PPE), or minor spills.

o Large Quantities: Includes bulk, unused, or expired Feprazone.

Step 2: Disposal Procedure for Small Quantities
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For small, residual amounts of Feprazone, the following procedure is recommended, balancing
the allowance for household waste disposal with environmental precautions:

o Deactivation (Recommended Best Practice): While the SDS allows for direct disposal of
small quantities, it is best practice to first deactivate the compound. This can be achieved by
mixing the Feprazone waste with an inert and undesirable substance, such as cat litter, dirt,
or used coffee grounds. This minimizes the risk of accidental exposure and environmental
leaching.

» Containment: Place the mixture in a sealed container, such as a sealable plastic bag or a
labeled, non-recyclable container, to prevent leakage.

o Disposal: The sealed container can then be disposed of in the regular solid waste stream
(household trash).

Step 3: Disposal Procedure for Large Quantities and Uncleaned Packaging

For larger quantities of Feprazone or uncleaned packaging, disposal must adhere to official
regulations.

o Consult Local Regulations: Waste disposal regulations can vary significantly by region and
institution. It is crucial to consult your institution's Environmental Health and Safety (EHS)
department or your local waste management authority for specific guidelines on chemical
waste disposal.

o Licensed Waste Contractor: Typically, large quantities of chemical waste must be disposed of
through a licensed hazardous waste contractor. Your EHS department can provide a list of
approved vendors.

o Packaging and Labeling: Ensure the waste is properly packaged in a chemically resistant
container and clearly labeled as "Hazardous Waste: Feprazone" with appropriate hazard
symbols.

Step 4: Prohibited Disposal Methods

Under no circumstances should Feprazone be disposed of via the following methods:
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» Do not pour down the drain: Feprazone is classified as hazardous to water and should not
enter the sewage system.[1]

» Do not dispose of in regular recycling: Chemical waste requires special handling and is not
suitable for recycling streams.

Key Data on Feprazone

The following table summarizes essential data for the safe handling and disposal of
Feprazone.

Parameter Value Reference

) 4-(3-methyl-2-buten-1-yl)-1,2-
Chemical Name ) R [1]
diphenyl-3,5-pyrazolidinedione

CAS Number 30748-29-9 [1]

) Water hazard class 2:
Environmental Hazard [1]
hazardous for water

Disposal Recommendation Can be disposed of with o
(Small Quantities) household waste

Disposal Recommendation Must be made according to o
(Uncleaned Packaging) official regulations

Feprazone Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Feprazone.
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Start: Feprazone Waste G@

| Prohibited:
: - Do not pour down drain
1 - Do not recycle

Assess Quantity of Waste

Large Quantity (Bulk) or

Small Quantity (Residual) Uncleaned Packaging

Mix with Inert Material Consult Institutional/Local
(e.g., Cat Litter, Dirt) EHS Regulations

Place in a Sealed Container

Dispose via Licensed
Hazardous Waste Contractor

Dispose in Solid Waste (Trash)

End: Proper Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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